Cas no 136632-32-1 (N-Acetyl-L-leucyl-L-leucyl-L-methional)

• Product Name: N-Acetyl-L-leucyl-L-leucyl-L-methional
• CAS No: 136632-32-1
• MF: C₁₉H₃₅N₃O₄S
• MW: 401.563904047012
• CID: 901284
• PubChem ID: 24891051
• Update Time: 2025-05-23

N-Acetyl-L-leucyl-L-leucyl-L-methional Chemical and Physical Properties

Names and Identifiers

• 25 mg calpain inhibitor iiresearch grade
• N-Acetyl-L-leucyl-L-leucyl-L-methional
• CALPAIN INHIBITOR II (N-AC-LEU-LEU METHIORINAL)
• N-acetyl-Leu-Leu-methional
• N-acetyl-L-leucyl-N-[1-formyl-3-(methylsulfanyl)propyl]leucinamide
• N-Acetyl-L-leucyl-L-leucyl-L-methioninal
• (2S)-2-acetamido-4-methyl-N-[4-methyl-1-[(4-methylsulfanyl-1-oxobutan-2-yl)amino]-1-oxopentan-2-yl]pentanamide
• J-006877
• Ac-Leu-Leu-methional
• (2S)-2-acetamido-4-methyl-N-[4-methyl-1-[[4-(methylthio)-1-oxobutan-2-yl]amino]-1-oxopentan-2-yl]pentanamide
• Calpain Inhibitor II, ALLM
• CHEBI:131160
• Q27224942
• 136632-32-1
• ALLM (Ac-Leu-Leu-Met-CHO)
• ALLM (Calpain Inhibitor)

• MDL： MFCD00065506
• Inchi： 1S/C19H35N3O4S/c1-12(2)9-16(20-14(5)24)19(26)22-17(10-13(3)4)18(25)21-15(11-23)7-8-27-6/h11-13,15-17H,7-10H2,1-6H3,(H,20,24)(H,21,25)(H,22,26)/t15?,16-,17?/m0/s1
• InChI Key： RJWLAIMXRBDUMH-CGZBRXJRSA-N
• SMILES： S(C)CCC(C=O)NC(C(CC(C)C)NC([C@H](CC(C)C)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 401.23505
• Monoisotopic Mass: 401.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.076
• Boiling Point: 676.5°C at 760 mmHg
• Flash Point: 362.9°C
• Refractive Index: 1.495
• Solubility: Soluble in ethanol at 20mg/ml
• PSA: 104.37
• Solubility: Not determined

N-Acetyl-L-leucyl-L-leucyl-L-methional Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C
• Safety Term：S22-24/25

Additional information on N-Acetyl-L-leucyl-L-leucyl-L-methional

N-Acetyl-L-leucyl-L-leucyl-L-methional: A Comprehensive Overview

N-Acetyl-L-leucyl-L-leucyl-L-methional, with the CAS number 136632-32-1, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound, often abbreviated as Ac-Leu-Leu-Met, is a tripeptide derivative with a unique structure that contributes to its diverse biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the context of neuroprotection and anti-inflammatory therapies.

The chemical structure of N-Acetyl-L-leucyl-L-leucyl-L-methional consists of three amino acids: leucine, leucine, and methionine, with an acetyl group attached to the nitrogen of the terminal amino acid. This configuration not only enhances its stability but also influences its bioavailability and pharmacokinetic properties. The compound's molecular formula is C17H31NO4S, and its molecular weight is approximately 357.48 g/mol. These attributes make it a promising candidate for various therapeutic interventions.

Recent research has focused on the biochemical properties of this compound, particularly its ability to modulate cellular signaling pathways. Studies have shown that N-Acetyl-L-leucyl-L-leucyl-L-methional can interact with specific receptors, leading to anti-inflammatory effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential use in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory properties, N-Acetyl-L-leucyl-L-leucyl-L-methional has also been investigated for its neuroprotective effects. A 2022 study conducted by researchers at the University of California revealed that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as glutathione peroxidase and catalase. These findings have implications for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of N-Acetyl-L-leucyl-L-leucyl-L-methional involves a multi-step process that includes peptide bond formation and acetylation. Recent advancements in peptide synthesis techniques have made it possible to produce this compound with high purity and yield. The use of solid-phase synthesis methods has further streamlined the production process, making it more cost-effective for large-scale manufacturing.

From an analytical standpoint, the characterization of N-Acetyl-L-leucyl-L-leucyl-L-methional has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's structural integrity and purity, ensuring its suitability for therapeutic applications.

In terms of pharmacokinetics, studies have shown that N-Acetyl-L-leucyl-L-leucyl-L-methional exhibits moderate absorption when administered orally, with peak plasma concentrations achieved within 1-2 hours. Its half-life is approximately 4 hours, which suggests that it may require multiple dosing regimens for sustained therapeutic effects.

The safety profile of this compound has also been evaluated in preclinical studies. Results indicate that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are needed to confirm these findings and establish its safety profile in humans.

In conclusion, N-Acetyl-L-leucyl-L-leucyl-L-methional represents a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for drug development. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs in various disease areas.